Cas no 2228802-21-7 (2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine)

• Product Name: 2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine
• CAS No: 2228802-21-7
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6126748
• PubChem ID: 165851643
• Update Time: 2025-07-19

2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine
• 2228802-21-7
• EN300-1816469

• Inchi： 1S/C15H23N/c1-15(2,16)11-10-13-8-5-7-12-6-3-4-9-14(12)13/h5,7-8H,3-4,6,9-11,16H2,1-2H3
• InChI Key： YOIOHVQJOIGFHT-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1=CC=CC2CCCCC1=2

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine

Recent Advances in the Study of 2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine (CAS: 2228802-21-7)

The compound 2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine (CAS: 2228802-21-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydronaphthalene scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with serotonin and dopamine receptors. Preliminary in vitro and in vivo studies suggest that 2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine exhibits selective affinity for certain receptor subtypes, which could pave the way for its use in treating mood disorders such as depression and anxiety. The compound's structural similarity to known pharmacophores has enabled researchers to hypothesize its mechanism of action, although further detailed studies are required to confirm these findings.

In addition to its CNS applications, recent research has explored the compound's potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine significantly reduces pro-inflammatory cytokine production in murine models, suggesting a possible role in treating chronic inflammatory conditions. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, which are critical factors for drug development.

The synthetic accessibility of 2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine has also been a focus of recent work. Researchers have developed optimized synthetic routes that improve yield and purity, addressing earlier challenges in large-scale production. These advancements are crucial for facilitating further preclinical and clinical studies, as they ensure a reliable supply of the compound for research purposes.

Despite these promising developments, several challenges remain. The exact molecular targets and downstream signaling pathways of 2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine are not yet fully understood, and more comprehensive toxicology studies are needed to assess its safety profile. Future research directions may include structure-activity relationship (SAR) studies to optimize its therapeutic efficacy and minimize potential side effects.

In conclusion, 2-methyl-4-(5,6,7,8-tetrahydronaphthalen-1-yl)butan-2-amine (CAS: 2228802-21-7) represents a promising candidate for further drug development, with potential applications in CNS disorders and inflammation. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.